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Introduction

KL-11743 is a potent, orally active, and glucose-competitive inhibitor of the class | glucose
transporters (GLUTS).[1][2][3] By effectively blocking cellular glucose import, KL-11743 serves
as a powerful tool for investigating the roles of glucose metabolism in various physiological and
pathological processes, particularly in cancer biology. These application notes provide detailed
protocols for utilizing KL-11743 to measure glucose uptake in cell-based assays, summarize its
inhibitory activity, and illustrate its impact on key signaling pathways.

Mechanism of Action

KL-11743 competitively inhibits the class | glucose transporters—GLUT1, GLUT2, GLUT3, and
GLUT4—thereby preventing the uptake of glucose into cells.[1][3] This targeted inhibition of
glucose transport leads to a rapid depletion of intracellular glucose, forcing cells to adapt their
metabolic processes. A primary consequence of this glucose deprivation is the activation of
AMP-activated protein kinase (AMPK), a key cellular energy sensor. The inhibition of glucose
metabolism by KL-11743 triggers a cascade of events, including a collapse in NADH pools and
a metabolic shift towards oxidative phosphorylation.[4][5]

Data Presentation
Inhibitory Activity of KL-11743

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12431999?utm_src=pdf-interest
https://www.benchchem.com/product/b12431999?utm_src=pdf-body
https://bio-protocol.org/exchange/preprintdetail?id=1948&type=3
https://adcc.creative-biolabs.com/glucose-uptake-assay-kit-fluorescent-cell-based-2722.htm
https://en.bio-protocol.org/en/bpdetail?id=2816&type=0
https://www.benchchem.com/product/b12431999?utm_src=pdf-body
https://www.benchchem.com/product/b12431999?utm_src=pdf-body
https://www.benchchem.com/product/b12431999?utm_src=pdf-body
https://bio-protocol.org/exchange/preprintdetail?id=1948&type=3
https://en.bio-protocol.org/en/bpdetail?id=2816&type=0
https://www.benchchem.com/product/b12431999?utm_src=pdf-body
https://scholarworks.uark.edu/bmeguht/31/
https://cdn.caymanchem.com/cdn/insert/600470.pdf
https://www.benchchem.com/product/b12431999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12431999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

The following table summarizes the half-maximal inhibitory concentrations (ICso) of KL-11743

against the class | GLUT transporters.

Transporter ICs0 (NM)
GLUT1 115
GLUT2 137
GLUT3 90
GLUT4 68

Data sourced from MedchemExpress and Selleck Chemicals.[1][2]

Effects of KL-11743 on Cellular Processes in HT-1080

Eibrosarcoma Cells

Cellular Process ICs0 (NM)
Glucose Consumption 228
Lactate Secretion 234
2-Deoxyglucose (2-DG) Transport 87
Glycolytic ATP Production 127

Cell Growth (72h) 677

Data sourced from multiple research publications.[1][3][6][7]

Signaling Pathway

The inhibition of glucose uptake by KL-11743 initiates a signaling cascade primarily mediated

by the activation of AMPK.
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Glucose Uptake Assay Workflow

Cell Preparation

Seed cells in a multi-well plate

Y

Culture overnight to allow attachment

Treatment
Y

Wash cells with PBS

\

Starve cells in glucose-free medium

\ 4

Treat with KL-11743 or vehicle control

Glucose Uptak‘; Measurement

Add 2-NBDG (fluorescent glucose analog)

Y

Incubate to allow uptake

Y

Wash with cold PBS to stop uptake

Data Acquisit‘?n & Analysis

Lyse cells (for plate reader) or
resuspend cells (for flow cytometry)

\

Measure fluorescence (EX/Em ~485/535 nm)

\

Analyze data and compare treatments

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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